diphosphoric acid, mono[(1alpha,2beta,3alpha,4alpha,5alpha,6beta)-2,3, 4,5,6-pentakis(phosphonooxy)c

• CAS No.: 149714-25-0
• Product Name: diphosphoric acid, mono[(1alpha,2beta,3alpha,4alpha,5alpha,6beta)-2,3, 4,5,6-pentakis(phosphonooxy)c
• Molecular Formula: C6H19O27P7
• Molecular Weight: 740.02 g/mol
• IUPAC Name: [(2R,3S,5R,6S)-2,3,4,5,6-pentaphosphonooxycyclohexyl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C6H19O27P7/c7-34(8,9)27-1-2(28-35(10,11)12)4(30-37(16,17)18)6(32-40(25,26)33-39(22,23)24)5(31-38(19,20)21)3(1)29-36(13,14)15/h1-6H,(H,25,26)(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)/t1?,2-,3+,4+,5-,6?
• Standard InChIKey: UPHPWXPNZIOZJL-UYSNGIAKSA-N
• Isomeric SMILES: [C@H]1([C@H](C([C@H]([C@@H](C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O
• SMILES: C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O
• Canonical SMILES: C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O)OP(=O)(O)O
• Description: 5-diphospho-1D-myo-inositol pentakisphosphate is a myo-inositol pentakisphosphate that consists of 1D-myo-inositol having the five phospho groups located at positions 1, 2, 3, 4 and 6 as well as a diphospho group at position 5. It has a role as a human metabolite. It derives from a myo-inositol. It is a conjugate acid of a 5-diphospho-1D-myo-inositol pentakisphosphate(13-).
• Synonyms: 1-diphosphoinositol pentakisphosphate; 1-DPIPK; 5-diphosphoinositol pentakisphosphate; diphosphoinositol pentakisphosphate; PP-IP(5)
• PubChem Compound: 443247
• Last Modified: Nov 11 2021